Cas no 478078-49-8 (N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide)

• Product Name: N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide
• CAS No: 478078-49-8
• MF: C₁₆H₁₆N₄O₅S
• MW: 376
• MDL: MFCD02570999
• CID: 4653613
• Update Time: 2025-05-28

N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-N'-([3-(3-PYRIDINYL)-4,5-DIHYDRO-5-ISOXAZOLYL]CARBONYL)BENZENESULFONOHYDRAZIDE
• N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide

• MDL： MFCD02570999
• Inchi： InChI=1S/C16H16N4O5S/c1-24-12-4-6-13(7-5-12)26(22,23)20-18-16(21)15-9-14(19-25-15)11-3-2-8-17-10-11/h2-8,10,15,20H,9H2,1H3,(H,18,21)
• InChI Key： SZINLKMKCZGPEH-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1)S(=O)(=O)NNC(=O)C2CC(=NO2)c3cccnc3

Experimental Properties

• Density: 1.5±0.1 g/cm3

N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide

Research Brief on N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide (CAS: 478078-49-8)

In recent years, the compound N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide (CAS: 478078-49-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic carbohydrazide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The unique structural features of this compound, including the pyridinyl and oxazole moieties, contribute to its ability to interact with specific molecular targets, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of research involves its role as an inhibitor of enzymes involved in inflammatory and oncogenic pathways. For instance, preliminary in vitro assays have demonstrated its efficacy in suppressing the activity of certain kinases that are overexpressed in cancer cells. These findings suggest that N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide could serve as a scaffold for the development of novel anticancer agents.

Another line of investigation has explored the compound's potential as an antimicrobial agent. Structural-activity relationship (SAR) studies have revealed that modifications to the sulfonyl and carbohydrazide groups can enhance its binding affinity to bacterial targets. This has led to the synthesis of several analogs with improved potency against drug-resistant strains of bacteria. Such advancements highlight the versatility of this compound in addressing global health challenges related to antimicrobial resistance.

In addition to its therapeutic applications, research has also delved into the compound's physicochemical properties and pharmacokinetic profile. Studies have shown that it exhibits favorable solubility and stability under physiological conditions, which are critical factors for its development as a drug candidate. Furthermore, computational modeling has been employed to predict its absorption, distribution, metabolism, and excretion (ADME) characteristics, providing valuable insights for future optimization.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, toxicity, and selectivity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N'-(4-methoxybenzenesulfonyl)-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carbohydrazide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and structural adaptability make it a promising candidate for the development of new therapeutics. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for unlocking its full potential in addressing unmet medical needs.